Cas no 2030297-18-6 (Dipropyl({2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl})amine)

• Product Name: Dipropyl({2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl})amine
• CAS No: 2030297-18-6
• MF: C₁₉H₃₂BNO₂
• MW: 317.273885726929
• MDL: MFCD28101507
• CID: 4633833
• Update Time: 2025-05-19

Dipropyl({2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl})amine Chemical and Physical Properties

Names and Identifiers

• Dipropyl({[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl})amine
• dipropyl({[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl})amine
• N-Propyl-N-(2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)propan-1-amine
• Dipropyl({2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl})amine

• MDL： MFCD28101507
• Inchi： 1S/C19H32BNO2/c1-7-13-21(14-8-2)15-16-11-9-10-12-17(16)20-22-18(3,4)19(5,6)23-20/h9-12H,7-8,13-15H2,1-6H3
• InChI Key： JAKOABILTPIYRQ-UHFFFAOYSA-N
• SMILES： C1(CN(CCC)CCC)=CC=CC=C1B1OC(C)(C)C(C)(C)O1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on Dipropyl({2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl})amine

Recent Advances in the Study of Dipropyl({2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl})amine (CAS: 2030297-18-6)

Dipropyl({2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl})amine (CAS: 2030297-18-6) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This boronic acid derivative is being extensively studied for its potential applications in drug discovery, particularly in the development of protease inhibitors and as a key intermediate in the synthesis of bioactive molecules. The unique structural features of this compound, including the tetramethyl-1,3,2-dioxaborolane moiety and the dipropylamine group, contribute to its versatile reactivity and binding properties.

Recent studies have focused on the synthesis and optimization of Dipropyl({2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl})amine to enhance its stability and bioavailability. A 2023 publication in the Journal of Medicinal Chemistry reported a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study also highlighted the compound's potential as a scaffold for developing targeted therapies, particularly in oncology, where boron-containing compounds are gaining traction due to their ability to form stable complexes with biological targets.

In addition to its synthetic applications, Dipropyl({2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl})amine has shown promise in biochemical assays. A recent ACS Chemical Biology article demonstrated its efficacy as a reversible inhibitor of serine proteases, with a focus on its mechanism of action and selectivity profile. The study utilized X-ray crystallography to elucidate the binding interactions between the compound and the active site of the protease, providing valuable insights for structure-based drug design.

Further research has explored the pharmacokinetic properties of Dipropyl({2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl})amine, with a particular emphasis on its metabolic stability and tissue distribution. A 2024 preclinical study published in Drug Metabolism and Disposition revealed favorable pharmacokinetic parameters, including moderate plasma half-life and good oral bioavailability, making it a viable candidate for further development. The study also investigated potential drug-drug interactions, a critical consideration for its use in combination therapies.

Looking ahead, the versatility of Dipropyl({2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl})amine continues to inspire innovative applications. Current research directions include its incorporation into PROTACs (Proteolysis Targeting Chimeras) and other targeted protein degradation strategies, as well as its use in bioorthogonal chemistry for labeling and imaging applications. The compound's unique properties position it as a valuable tool in both basic research and drug development, with potential implications across multiple therapeutic areas.